Cas no 1601764-14-0 (3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide)

3-Chloro-N-methyl-N-(pent-4-en-1-yl)propanamide is a chloro-substituted propanamide derivative featuring a reactive terminal alkene group and an N-methyl substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, enabling its use as an intermediate in the preparation of more complex molecules. The chloro group offers a handle for nucleophilic substitution reactions, while the pent-4-en-1-yl moiety allows for further functionalization via olefin metathesis or other alkene-based transformations. Its structural features make it a versatile building block for pharmaceuticals, agrochemicals, and specialty materials. The compound’s stability under standard conditions facilitates handling and storage.

3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide structure

1601764-14-0 structure

Product Name:3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide

CAS No:1601764-14-0

MF:C₉H₁₆ClNO

MW:189.682441711426

CID:5900109

PubChem ID:116302534

Update Time:2025-06-08

3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide
- EN300-1290956
- 1601764-14-0
- Inchi： 1S/C9H16ClNO/c1-3-4-5-8-11(2)9(12)6-7-10/h3H,1,4-8H2,2H3
- InChI Key： SNQXQUUAVCALRW-UHFFFAOYSA-N
- SMILES： ClCCC(N(C)CCCC=C)=O

Computed Properties

Exact Mass: 189.0920418g/mol
Monoisotopic Mass: 189.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 20.3Å²

3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1290956-1.0g	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	1g	$0.0	2023-06-06
Enamine	EN300-1290956-50mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	50mg	$528.0	2023-09-30
Enamine	EN300-1290956-100mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	100mg	$553.0	2023-09-30
Enamine	EN300-1290956-250mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	250mg	$579.0	2023-09-30
Enamine	EN300-1290956-500mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	500mg	$603.0	2023-09-30
Enamine	EN300-1290956-1000mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	1000mg	$628.0	2023-09-30
Enamine	EN300-1290956-2500mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	2500mg	$1230.0	2023-09-30
Enamine	EN300-1290956-5000mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	5000mg	$1821.0	2023-09-30
Enamine	EN300-1290956-10000mg	3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide	1601764-14-0	10000mg	$2701.0	2023-09-30

3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

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Additional information on 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide

Comprehensive Overview of 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS No. 1601764-14-0)

3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide, with the CAS number 1601764-14-0, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique chloro and amide functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a pent-4-en-1-yl chain, offers reactivity that is highly valued in modern organic synthesis.

The growing interest in 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide is closely tied to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its ability to act as a building block for bioactive molecules, which are essential in the development of new therapeutics. The compound's N-methyl and propanamide moieties contribute to its stability and solubility, making it a preferred choice for laboratory experiments and industrial processes.

In recent years, the demand for high-purity chemical intermediates like 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide has surged, driven by advancements in green chemistry and sustainable manufacturing. Environmental concerns and regulatory pressures have led to a shift toward eco-friendly synthesis methods, and this compound's compatibility with such approaches positions it as a key player in the industry. Its CAS No. 1601764-14-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

Another area where 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide shows promise is in the development of agrochemicals. The compound's structural features enable it to interact with biological targets, making it a candidate for designing novel pesticides and herbicides. This aligns with the global focus on food security and sustainable agriculture, topics that dominate discussions in scientific and policy-making circles.

From a technical standpoint, the synthesis and handling of 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide require adherence to strict protocols to ensure safety and efficacy. Laboratories and manufacturers must prioritize quality control measures, as even minor impurities can affect the compound's performance in downstream applications. This emphasis on precision has made CAS 1601764-14-0 a benchmark for reliability in chemical supply chains.

The compound's versatility extends to its use in polymer chemistry, where it serves as a monomer or cross-linking agent. Its pent-4-en-1-yl group introduces unsaturated bonds, which are crucial for polymerization reactions. This property is particularly valuable in the production of specialty polymers used in coatings, adhesives, and other high-performance materials.

In conclusion, 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS No. 1601764-14-0) is a compound of immense scientific and industrial significance. Its applications span multiple disciplines, from pharmaceuticals to agrochemicals and materials science. As research continues to uncover new uses for this molecule, its role in advancing technology and improving quality of life will undoubtedly expand. For researchers and industry professionals, understanding its properties and potential is essential for staying at the forefront of innovation.